molecular formula C8H14N2O B15071884 Aziridin-1-yl(piperidin-1-yl)methanone

Aziridin-1-yl(piperidin-1-yl)methanone

Cat. No.: B15071884
M. Wt: 154.21 g/mol
InChI Key: CCAJYYMLNWQCMP-UHFFFAOYSA-N
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Description

Aziridin-1-yl(piperidin-1-yl)methanone is an organic compound that features both aziridine and piperidine rings. Aziridine is a three-membered nitrogen-containing ring, while piperidine is a six-membered nitrogen-containing ring. The combination of these two rings in a single molecule makes this compound a unique and interesting compound for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Aziridin-1-yl(piperidin-1-yl)methanone typically involves the reaction of aziridine with piperidine under specific conditions. One common method involves the use of aziridine and piperidine in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like acetonitrile at room temperature .

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods. One such method includes the use of continuous flow reactors, which allow for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the industrial production process .

Chemical Reactions Analysis

Types of Reactions

Aziridin-1-yl(piperidin-1-yl)methanone can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

Aziridin-1-yl(piperidin-1-yl)methanone has several scientific research applications, including:

Mechanism of Action

The mechanism of action of Aziridin-1-yl(piperidin-1-yl)methanone involves its interaction with various molecular targets. The aziridine ring is known for its ability to form covalent bonds with nucleophilic sites in biological molecules, leading to the inhibition of key enzymes and disruption of cellular processes. The piperidine ring can enhance the compound’s binding affinity and specificity for certain targets .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Aziridin-1-yl(piperidin-1-yl)methanone is unique due to the combination of both aziridine and piperidine rings in a single molecule. This dual-ring structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .

Properties

Molecular Formula

C8H14N2O

Molecular Weight

154.21 g/mol

IUPAC Name

aziridin-1-yl(piperidin-1-yl)methanone

InChI

InChI=1S/C8H14N2O/c11-8(10-6-7-10)9-4-2-1-3-5-9/h1-7H2

InChI Key

CCAJYYMLNWQCMP-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C(=O)N2CC2

Origin of Product

United States

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